Cas no 198494-48-3 (15-Oxabicyclo[12.1.0]pentadeca-4,10-diene-4-methanol,6-hydroxy-10,14-dimethyl-7-(1-methylethenyl)-, 4-acetate,(1S,4E,6S,7R,10E,14S)-)
198494-48-3 structure
Product Name:15-Oxabicyclo[12.1.0]pentadeca-4,10-diene-4-methanol,6-hydroxy-10,14-dimethyl-7-(1-methylethenyl)-, 4-acetate,(1S,4E,6S,7R,10E,14S)-
CAS No:198494-48-3
MF:C22H34O4
MW:362.502967357636
CID:226757
PubChem ID:6442232
Update Time:2025-04-19
15-Oxabicyclo[12.1.0]pentadeca-4,10-diene-4-methanol,6-hydroxy-10,14-dimethyl-7-(1-methylethenyl)-, 4-acetate,(1S,4E,6S,7R,10E,14S)- Chemical and Physical Properties
Names and Identifiers
-
- 15-Oxabicyclo[12.1.0]pentadeca-4,10-diene-4-methanol,6-hydroxy-10,14-dimethyl-7-(1-methylethenyl)-, 4-acetate,(1S,4E,6S,7R,10E,14S)-
- [(1S,4E,6S,7R,10E,14S)-6-hydroxy-10,14-dimethyl-7-prop-1-en-2-yl-15-oxabicyclo[12.1.0]pentadeca-4,10-dien-4-yl]methyl acetate
- 15-Oxabicyclo[12.1.0]pentadeca-4,10-diene-4-methanol,6-hydroxy-10,14-dimethyl-7-(1-methylethenyl)-, 4-acetate,(1S,4E,6S,7R,10
- 198494-48-3
- 15-Oxabicyclo(12.1.0)pentadeca-4,10-diene-4-methanol, 6-hydroxy-10,14-dimethyl-7-(1-methylethenyl)-, 4-acetate, (1S,4E,6S,7R,10E,14S)-
- asperdiol acetate
- (-)-Asperdiol acetate
-
- Inchi: 1S/C22H34O4/c1-15(2)19-10-8-16(3)7-6-12-22(5)21(26-22)11-9-18(13-20(19)24)14-25-17(4)23/h7,13,19-21,24H,1,6,8-12,14H2,2-5H3/b16-7+,18-13+/t19-,20+,21+,22+/m1/s1
- InChI Key: XHPIEOZMYVAMEY-IVQWWHATSA-N
- SMILES: O1[C@H]2CCC(COC(C)=O)=C[C@@H]([C@@H](C(=C)C)CCC(C)=CCC[C@]12C)O |c:9,t:19|
Computed Properties
- Exact Mass: 362.24582
- Monoisotopic Mass: 362.24571
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1
- XLogP3: 3.3
Experimental Properties
- Density: 1.019
- Boiling Point: 456.2°C at 760 mmHg
- Flash Point: 147.2°C
- Refractive Index: 1.493
- PSA: 59.06
15-Oxabicyclo[12.1.0]pentadeca-4,10-diene-4-methanol,6-hydroxy-10,14-dimethyl-7-(1-methylethenyl)-, 4-acetate,(1S,4E,6S,7R,10E,14S)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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